Cas no 884501-17-1 (4H-1-Benzopyran-4-one,2-(2-amino-4-methoxyphenyl)-)

• Product name: 4H-1-Benzopyran-4-one,2-(2-amino-4-methoxyphenyl)-
• CAS No: 884501-17-1
• MF: C₁₆H₁₃NO₃
• MW: 267.27932
• CID: 710517
• PubChem ID: 11543545

4H-1-Benzopyran-4-one,2-(2-amino-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2-amino-4-methoxyphenyl)-
• 2-(2-amino-4-methoxyphenyl)chromen-4-one
• 4H-1-Benzopyran-4-one,2-(2-amino-4-methoxyphenyl)-(9CI)
• SCHEMBL312467
• YAQIDHKFPVBGJD-UHFFFAOYSA-N
• 884501-17-1
• 2-(2-amino-4-methoxyphenyl)-4H-chromen-4-one

• Inchi： InChI=1S/C16H13NO3/c1-19-10-6-7-11(13(17)8-10)16-9-14(18)12-4-2-3-5-15(12)20-16/h2-9H,17H2,1H3
• InChI Key： YAQIDHKFPVBGJD-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2)N

Computed Properties

• Exact Mass: 267.08954328g/mol
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids